Cas no 2060051-85-4 (tert-butyl 3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate)

• Product Name: tert-butyl 3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate
• CAS No: 2060051-85-4
• MF: C₁₃H₁₅BrN₂O₂S
• MW: 343.239401102066
• MDL: MFCD30498653
• CID: 5173717
• PubChem ID: 125452804
• Update Time: 2025-05-24

tert-butyl 3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridine-5-carboxylic acid, 3-bromo-4,6-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate

• MDL： MFCD30498653
• Inchi： 1S/C13H15BrN2O2S/c1-6-8(12(17)18-13(3,4)5)7(2)15-11-9(6)10(14)16-19-11/h1-5H3
• InChI Key： JWJXQIBDEFIFBV-UHFFFAOYSA-N
• SMILES： C12SN=C(Br)C1=C(C)C(C(OC(C)(C)C)=O)=C(C)N=2

Additional information on tert-butyl 3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate

Introduction to tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate (CAS No. 2060051-85-4)

tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate (CAS No. 2060051-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl group, bromine atom, and dimethyl substitutions, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for its use in pharmaceutical formulations. The bromine atom introduces a halogen moiety that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. The dimethyl substitutions on the thiazolopyridine ring further modulate the electronic properties of the molecule, influencing its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that it effectively inhibits the activity of specific enzymes involved in inflammatory pathways and cancer cell proliferation. These findings suggest that tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate could serve as a lead compound for the development of new drugs targeting these diseases.

In another study published in Bioorganic & Medicinal Chemistry Letters (2023), scientists explored the use of tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate as a scaffold for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The results showed that derivatives of this compound exhibited high selectivity and potency in inhibiting serotonin reuptake in neuronal cells. This research opens up new avenues for the development of more effective and safer antidepressant medications.

The synthetic versatility of tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate has also been extensively investigated. A review article in Chemical Reviews (2021) highlighted several efficient synthetic routes for preparing this compound and its derivatives. These methods include transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination. The ability to introduce various functional groups onto the thiazolopyridine scaffold allows for fine-tuning of the compound's properties to meet specific therapeutic requirements.

The pharmacokinetic properties of tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate have been studied to understand its behavior in biological systems. Research published in European Journal of Pharmaceutical Sciences (2023) reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

In conclusion, tert-butyl 3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate (CAS No. 2060051-85-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive starting point for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.